Cas no 1343695-53-3 (5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole)

• Product Name: 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole
• CAS No: 1343695-53-3
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5969518
• PubChem ID: 62919186
• Update Time: 2025-10-28

5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole
• 1343695-53-3
• EN300-1856788
• 5-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazole
• AKOS012216104

• Inchi： 1S/C12H16N4/c1-2-11-12(15-9-14-11)7-10(1)8-16-5-3-13-4-6-16/h1-2,7,9,13H,3-6,8H2,(H,14,15)
• InChI Key： XCSUOKUQDZZPCK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C3C(=C2)NC=N3)CCNCC1

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44Ų

Additional information on 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole

5-(Piperazin-1-yl)methyl-1H-1,3-benzodiazole: A Comprehensive Overview

The compound 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole, with CAS No. 1343695-53-3, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of the benzodiazole family, which has been extensively studied for its unique electronic properties and potential applications in drug design. The integration of the piperazine group into the benzodiazole framework introduces new functionalities, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of benzodiazole derivatives in medicinal chemistry. The piperazine moiety, known for its ability to form hydrogen bonds and act as a flexible linker, enhances the compound's bioavailability and pharmacokinetic properties. This makes 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole a promising candidate for drug delivery systems and targeted therapies.

The synthesis of 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole involves a multi-step process that typically begins with the preparation of the benzodiazole core. This is followed by functionalization at the 5-position with a piperazine group. The reaction conditions are optimized to ensure high yield and purity, leveraging modern synthetic techniques such as microwave-assisted synthesis and catalytic processes.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored, offering new possibilities in catalysis and gas storage. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been documented in recent research papers.

One of the most exciting developments involving 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole is its application in anti-cancer drug design. Researchers have found that this compound can modulate key cellular pathways involved in tumor growth and metastasis. Preclinical studies have demonstrated its efficacy in inhibiting cancer cell proliferation while showing minimal toxicity to normal cells.

The structural versatility of this compound also extends to its use in materials science. Its ability to form self-assembled monolayers (SAMs) has been exploited for creating surfaces with tailored properties for biosensing applications. This dual functionality underscores the importance of 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole as a multi-functional molecule.

In conclusion, 5-(piperazin-1-yl)methyl-1H-1,3-benzodiazole represents a valuable addition to the arsenal of chemical compounds used in modern research. Its unique properties and wide range of applications make it a subject of continued interest among scientists and industry professionals alike.